Cas no 38030-57-8 (all-trans 4-Keto Retinoic Acid)

all-trans 4-Keto Retinoic Acid structure

38030-57-8 structure

Product Name:all-trans 4-Keto Retinoic Acid

CAS No:38030-57-8

Molecular Formula:C₂₀H₂₆O₃

Molecular Weight:314.41864

CID:825702

PubChem ID:329748480

all-trans 4-Keto Retinoic Acid Properties

Names and Identifiers

- all-trans 4-Keto Retinoic Acid
- 4-KETO ALL-TRANS-RETINOIC ACID
- ETHYL (4-FLUORO-2-METHYLBENZOYL) ACETATE
- 4-keto-Retinoic Acid
- 4-Ketoretinoic Acid
- 4-oxo-all-rans-retinoic acid
- 4-oxo-all-trans-retinoic acid
- 4-Oxo-atRA
- 4-oxo-Retinoic acid
- 4-Oxoretinoic Acid
- 4-Oxotretinoin
- all-trans-4-Oxoretinoic Acid
- (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-3-oxo-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
- (2E,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-3-OXO-1-CYCLOHEXENYL)NONA-2,4,6,8-TETRAENOIC ACID
- CS-0065386
- 4-Oxo-all-trans-retinoate
- CHEMBL104049
- (2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxocyclohexen-1-yl)nona-2,4,6,8-tetraenoic acid
- 4-Oxoretinoate
- Q27074387
- 4-Keto 13-cis-Retinoic Acid
- DTXSID20865895
- LMPR01090026
- Ro 12-4824
- RO-12-4824
- CJN45G18UA
- NS00121598
- (2E,4E,6E,8E)-3,7-DIMETHYL-9-(2,6,6-TRIMETHYL-3-OXO-1-CYCLOHEXENYL)NONA-2,4,6,8-TETRAENOICACID
- 38030-57-8
- RO-11-4824
- DTXCID301333643
- G12801
- GLXC-27125
- 4-Oxoretinoic acid, analytical standard
- CHEBI:80656
- 4-Oxo-isotretinoin
- 4-oxo-Tretinoin
- SCHEMBL161113
- 4-Oxo-(9-cis,13-cis)-RetinoicAcid
- HY-107494A
- Ro 11-4824
- MS-24622
- 4-eto 13-is-etinoic acid; 4-Oxoisotretinoin
- UNII-CJN45G18UA
- all-trans-4-Oxo-retinoic acid
- (2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid
- GTPL2741
- GGCUJPCCTQNTJF-FRCNGJHJSA-N
- Retinoic acid, 4-oxo-
- (E)-3,7-Dimethyl-9-(2,6,6-trimethyl-3-oxo-1-cyclohexen-1-yl)-2,4,6,8-nonatetraenoic acid
- AKOS040759128
- MDL： MFCD00870472
- InChIKey： GGCUJPCCTQNTJF-FRCNGJHJSA-N
- Inchi： InChI=1S/C20H26O3/c1-14(7-6-8-15(2)13-19(22)23)9-10-17-16(3)18(21)11-12-20(17,4)5/h6-10,13H,11-12H2,1-5H3,(H,22,23)/b8-6+,10-9+,14-7+,15-13+
- SMILES： CC(/C=C/C=C(/C=C/C1=C(C(CCC(C)1C)=O)C)C)=C\C(O)=O

Computed Properties

Exact Mass: 314.188195g/mol
Surface Charge: 0
XLogP3: 4.8
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 314.188195g/mol
Monoisotopic Mass: 314.188195g/mol
Topological Polar Surface Area: 54.4Å²
Heavy Atom Count: 23
Complexity: 638
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 4
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1

Experimental Properties

LogP: 4.78160
PSA: 54.37000
Stability/Shelf Life: Store Dry in Freezer at -20°C for up to 1 year; in Solution at -20°C for up to 3 Months.

all-trans 4-Keto Retinoic Acid Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00C9TW-1mg	(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxo-1-cyclohexenyl)nona-2,4,6,8-tetraenoic acid	38030-57-8	≥95%	1mg	$99.00	2025-02-26
A2B Chem LLC	AF71812-1mg	(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxo-1-cyclohexenyl)nona-2,4,6,8-tetraenoic acid	38030-57-8	≥95%	1mg	$51.00	2024-04-20
Aaron	AR00CA28-1mg	(2E,4E,6E,8E)-3,7-dimethyl-9-(2,6,6-trimethyl-3-oxo-1-cyclohexenyl)nona-2,4,6,8-tetraenoic acid	38030-57-8	96%	1mg	$138.00	2025-01-24
Ambeed	A637814-1mg	(2E,4E,6E,8E)-3,7-Dimethyl-9-(2,6,6-trimethyl-3-oxocyclohex-1-en-1-yl)nona-2,4,6,8-tetraenoic acid	38030-57-8	95%	1mg	$182.0
ChemScence	CS-0065386-5mg	all-trans-4-Oxoretinoic acid	38030-57-8		5mg	$850.0	2022-04-27
DC Chemicals	DC12060-100 mg	all-trans-4-Oxoretinoic acid	38030-57-8	>98%	100mg	$850.0	2022-03-01
MedChemExpress	HY-107494A-10mM*1 mL in DMSO	all-trans-4-Oxoretinoic acid	38030-57-8	97.02%	10mM*1 mL in DMSO	￥3509
TRC	K204980-1mg	all-trans 4-Keto Retinoic Acid	38030-57-8		1mg	$ 131.00	2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	O879266-2mg	all-trans-4-Oxoretinoic acid	38030-57-8	98%	2mg	￥2,209.50	2022-06-14
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T7408-2 mg	all-trans-4-Oxoretinoic acid	38030-57-8	98.00%	2mg	￥1947.00	2021-09-23